![molecular formula C10H16O B1655758 4-Acetyl-1,2-dimethylcyclohexene CAS No. 41723-54-0](/img/structure/B1655758.png)
4-Acetyl-1,2-dimethylcyclohexene
Overview
Description
4-Acetyl-1,2-dimethylcyclohexene is a chemical compound with the molecular formula C10H16O . It contains a total of 27 bonds, including 11 non-H bonds, 2 multiple bonds, 1 rotatable bond, 2 double bonds, 1 six-membered ring, and 1 ketone .
Molecular Structure Analysis
The molecular structure of this compound includes a six-membered cyclohexene ring with two methyl groups and one acetyl group attached . The positions of these substituents can significantly affect the stability of the molecule .Scientific Research Applications
Synthesis Applications
4-Acetyl-1,2-dimethylcyclohexene is a chemical compound used in various synthesis processes. For example, it is involved in the synthesis of 2,2′-arylmethylene bis(3-hydroxy-5,5-dimethyl-2-cyclohexene-1-one) and 1,8-dioxooctahydroxanthenes, as demonstrated in a study using ZnO and ZnO–acetyl chloride catalysts (Maghsoodlou et al., 2010). Additionally, the compound has been employed in the preparation of trans-1,2-diamino-1,2-dimethylcyclohexane through a highly stereoselective oxidation process (Zhang & Jacobsen, 1991).
Photochemical and Pyrolytic Reactions
The compound has been studied for its role in photochemical and pyrolytic reactions. For example, research into the pyrolysis of 1-acetyl- and 1-isopropenyl-3-methylenecyclobutane, which are similar in structure to this compound, sheds light on the thermal rearrangement processes of such compounds (Ooba, Ohta, & Kato, 1970). The vapor-phase photolysis of related compounds like cis- and trans-4,5-dimethylcyclohexenes has also been investigated, providing insight into the behavior of this compound under similar conditions (Inoue, Takamuku, & Sakurai, 1975).
Properties
IUPAC Name |
1-(3,4-dimethylcyclohex-3-en-1-yl)ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16O/c1-7-4-5-10(9(3)11)6-8(7)2/h10H,4-6H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RURLNOKRSSLTSA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(CC(CC1)C(=O)C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80451612 | |
Record name | 4-acetyl-1,2-dimethylcyclohexene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80451612 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
41723-54-0 | |
Record name | 4-acetyl-1,2-dimethylcyclohexene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80451612 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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